6-Nitroquinoxalin-2-ol
Overview
Description
6-Nitroquinoxalin-2-ol, also known as 6-nitro-1H-quinoxalin-2-one, is a chemical compound with the molecular formula C8H5N3O3 and a molecular weight of 191.15 . It is stored at room temperature .
Molecular Structure Analysis
The InChI code for 6-Nitroquinoxalin-2-ol is1S/C8H5N3O3/c12-8-4-9-7-3-5(11(13)14)1-2-6(7)10-8/h1-3H,4H2 . Physical And Chemical Properties Analysis
6-Nitroquinoxalin-2-ol is a solid at room temperature .Scientific Research Applications
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Antifungal and Antibacterial Activity Quinoxaline derivatives have demonstrated significant antifungal and antibacterial effects . The specific methods of application and experimental procedures would depend on the type of fungus or bacteria being targeted.
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Antiviral Activity Certain quinoxaline derivatives have shown potential as antiviral agents . The effectiveness of these compounds against various viruses is currently a subject of research.
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Antimicrobial Activity Quinoxaline derivatives have been found to possess antimicrobial properties . They could potentially be used in the development of new antimicrobial drugs.
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Antimalarial Activity Some quinoxaline derivatives were first synthesized and tested for antimalarial activity . Further research is needed to fully understand their potential in this area.
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Anti-Cancer & Anti-Proliferative Activity Quinoxaline derivatives have been studied for their anti-cancer and anti-proliferative activities . They could potentially be used in the development of new cancer treatments.
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Industrial Applications Quinoxaline derivatives have various industrial applications, including in the design and development of dyes, fluorescent materials, electroluminescent materials, and organic sensitizers for solar cell applications .
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Anti-Convulsant Activity Quinoxaline derivatives have been studied for their potential anti-convulsant activities . The specific methods of application and experimental procedures would depend on the type of convulsion being targeted.
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Anti-Tuberculosis Activity Certain quinoxaline derivatives have shown potential as anti-tuberculosis agents . The effectiveness of these compounds against tuberculosis is currently a subject of research.
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Anti-Leishmanial Activity Quinoxaline derivatives have been found to possess anti-leishmanial properties . They could potentially be used in the development of new anti-leishmanial drugs.
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Anti-HIV Activity Some quinoxaline derivatives have demonstrated anti-HIV activity . Further research is needed to fully understand their potential in this area.
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Anti-Inflammatory Activity Quinoxaline derivatives have been studied for their anti-inflammatory activities . They could potentially be used in the development of new anti-inflammatory treatments.
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Anti-Oxidant Activity Quinoxaline derivatives have shown antioxidant properties . They could potentially be used in the development of new antioxidant drugs.
Safety And Hazards
properties
IUPAC Name |
6-nitro-1H-quinoxalin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5N3O3/c12-8-4-9-7-3-5(11(13)14)1-2-6(7)10-8/h1-4H,(H,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OEAOPCQDVJKMQC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1[N+](=O)[O-])N=CC(=O)N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80359927 |
Source
|
| Record name | 6-Nitroquinoxalin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80359927 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Nitroquinoxalin-2-ol | |
CAS RN |
25652-34-0 |
Source
|
| Record name | 6-Nitroquinoxalin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80359927 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Chloro-5-[(2-furylmethyl)thio]-2-methylpyridazin-3(2h)-one](/img/structure/B1586412.png)
